Acetamide,n-[2-(3-methyl-2-phenyl-1h-pyrrol-1-yl)ethyl]-

• Molecular Formula: C15H18N2O
• Molecular Weight: 242.32 g/mol
• IUPAC Name: N-[2-(3-methyl-2-phenylpyrrol-1-yl)ethyl]acetamide
• InChI: InChI=1S/C15H18N2O/c1-12-8-10-17(11-9-16-13(2)18)15(12)14-6-4-3-5-7-14/h3-8,10H,9,11H2,1-2H3,(H,16,18)
• InChI Key: XKYJBKYELTYGHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C=C1)CCNC(=O)C)C2=CC=CC=C2

Description

Acetamide,n-[2-(3-methyl-2-phenyl-1h-pyrrol-1-yl)ethyl]- is a useful research compound. Its molecular formula is C15H18N2O and its molecular weight is 242.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality Acetamide,n-[2-(3-methyl-2-phenyl-1h-pyrrol-1-yl)ethyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Acetamide,n-[2-(3-methyl-2-phenyl-1h-pyrrol-1-yl)ethyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

3-(1,3-Dioxolan-2-yl)-2-methylpropiophenone (7.1 g) was added to a solution of 6.6 g of N-acetylethylenediamine in 100 ml of acetic acid under argon and while stirring. The reaction solution was boiled for 18 hours and the acetic acid was subsequently removed in a vacuum. The residue was taken up in 200 ml of methylene chloride and washed with a mixture of 100 ml of saturated sodium hydrogen carbonate solution and 160 ml of 2N sodium hydroxide solution. The aqueous phase was back-extracted twice with 100 ml of methylene chloride each time. The organic phases were combined, dried with MgSO4 and freed from solvent. The residue, 7.6 g of brown oil was chromatographed on 350 g of silica gel with ethyl acetate/hexane mixtures (1:3 to 2:1) as the eluent. 4.6 g (59%) of N-[2-[3-methyl-2-phenylpyrrol-1-yl]ethyl]acetamide were isolated as a brown, amorphous solid. MS: m/e=242 (M+ ).